Cas no 10341-26-1 (1,4-Oxazepan-5-one)
1,4-Oxazepan-5-one Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Oxazepan-5-one
- 1,4-Oxaxepan-5-one
- tetrahydro-1,4-Oxazepin-5(2H)-one
- 4-oxa-caprolactame
- AC1ODYVV
- AC1Q6ESS
- ACMC-1BSLY
- CTK3J5152
- SureCN85668
- tetrahydro-(2H)-1,4-oxazepin-5-one
- Tetrahydro-[1,4]oxazepin-5-on
- tetrahydro-[1,4]oxazepin-5-one
- 4-oxacaprolactam
- 1,4-Oxazepin-5(2H)-one, tetrahydro-
- Homomorpholin-5-one
- OXDIYMHNQAWSCL-UHFFFAOYSA-N
- Tetrahydro-1,4-oxazepin-5(4H)-one
- SB22765
- NE12131
- AK158455
- SY029460
- ST24036863
- Z951367984
- 10341-26-1
- DS-9355
- F13212
- A896469
- EN300-55046
- FT-0690901
- 1 pound not4-Oxazepan-5-one
- AKOS005264442
- CS-W021289
- Z821098578
- DTXSID20427472
- F8881-7824
- MFCD02683091
- SCHEMBL85668
- DA-48241
- ALBB-033952
-
- MDL: MFCD02683091
- Inchi: 1S/C5H9NO2/c7-5-1-3-8-4-2-6-5/h1-4H2,(H,6,7)
- InChI Key: OXDIYMHNQAWSCL-UHFFFAOYSA-N
- SMILES: O1CCC(NCC1)=O
Computed Properties
- Exact Mass: 115.06337
- Monoisotopic Mass: 115.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 92.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -0.9
- Topological Polar Surface Area: 38.3
Experimental Properties
- Color/Form: Not available
- Density: 1.1±0.1 g/cm3
- Melting Point: 80-82°C
- Boiling Point: 311.1±35.0 °C at 760 mmHg
- Flash Point: 142.0±25.9 °C
- Refractive Index: 1.435
- PSA: 38.33
- LogP: -0.14830
- Sensitiveness: Hygroscopic
- Solubility: Not available
1,4-Oxazepan-5-one Security Information
- Signal Word:warning
- Hazard Statement: H315-H319-H335
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification:
- PackingGroup:III
- Storage Condition:Sealed in dry,Room Temperature
- Packing Group:III
1,4-Oxazepan-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM200416-5g |
1,4-oxazepan-5-one |
10341-26-1 | 97% | 5g |
$204 | 2021-06-09 | |
| Chemenu | CM200416-10g |
1,4-oxazepan-5-one |
10341-26-1 | 97% | 10g |
$358 | 2021-06-09 | |
| Chemenu | CM200416-25g |
1,4-oxazepan-5-one |
10341-26-1 | 97% | 25g |
$785 | 2021-06-09 | |
| Alichem | A449038573-5g |
1,4-Oxazepan-5-one |
10341-26-1 | 97% | 5g |
222.36 USD | 2021-06-15 | |
| Alichem | A449038573-10g |
1,4-Oxazepan-5-one |
10341-26-1 | 97% | 10g |
402.15 USD | 2021-06-15 | |
| Alichem | A449038573-25g |
1,4-Oxazepan-5-one |
10341-26-1 | 97% | 25g |
$580.00 | 2023-09-04 | |
| Ambeed | A105056-25g |
1,4-Oxazepan-5-one |
10341-26-1 | 97% | 25g |
$308.0 | 2025-03-05 | |
| Ambeed | A105056-250mg |
1,4-Oxazepan-5-one |
10341-26-1 | 97% | 250mg |
$22.0 | 2025-03-05 | |
| Ambeed | A105056-1g |
1,4-Oxazepan-5-one |
10341-26-1 | 97% | 1g |
$35.0 | 2025-03-05 | |
| Ambeed | A105056-5g |
1,4-Oxazepan-5-one |
10341-26-1 | 97% | 5g |
$91.0 | 2025-03-05 |
1,4-Oxazepan-5-one Suppliers
1,4-Oxazepan-5-one Related Literature
-
Esmail Vessally,Akram Hosseinian,Ladan Edjlali,Ahmadreza Bekhradnia,Mehdi D. Esrafili RSC Adv. 2016 6 99781
Additional information on 1,4-Oxazepan-5-one
Recent Advances in the Study of 1,4-Oxazepan-5-one (CAS: 10341-26-1) in Chemical Biology and Pharmaceutical Research
1,4-Oxazepan-5-one (CAS: 10341-26-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This seven-membered lactam structure serves as a key scaffold in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, anti-inflammatory drugs, and antimicrobial agents. Recent studies have focused on exploring its synthetic pathways, biological activities, and potential as a pharmacophore in drug design.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1,4-Oxazepan-5-one derivatives as potent gamma-aminobutyric acid (GABA) receptor modulators. The research team synthesized a series of analogs with modifications at the 3- and 7-positions of the oxazepane ring, achieving significant improvements in blood-brain barrier penetration compared to traditional benzodiazepines. Molecular docking studies revealed that these compounds interact with specific allosteric sites on GABA-A receptors, offering potential for developing next-generation anxiolytics with reduced side effects.
In the field of antimicrobial research, a recent breakthrough published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted the novel application of 1,4-Oxazepan-5-one derivatives against drug-resistant bacterial strains. The study identified several compounds with remarkable activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL. Mechanistic studies suggested that these derivatives interfere with bacterial cell wall biosynthesis by inhibiting penicillin-binding protein 2a (PBP2a), a key enzyme in MRSA resistance mechanisms.
The synthetic chemistry of 1,4-Oxazepan-5-one has also seen significant advancements. A 2023 Nature Communications paper described an innovative catalytic asymmetric synthesis method using chiral N-heterocyclic carbene (NHC) catalysts, achieving enantiomeric excesses greater than 99% for various substituted derivatives. This methodological breakthrough addresses previous challenges in obtaining optically pure forms of these compounds, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.
Recent pharmacokinetic studies have provided valuable insights into the metabolic fate of 1,4-Oxazepan-5-one derivatives. A comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) profiling study published in Drug Metabolism and Disposition (2024) revealed that these compounds generally exhibit favorable metabolic stability, with hepatic clearance rates significantly lower than comparable azepane derivatives. The study also identified the major metabolic pathways, with oxidation at the 7-position being the predominant route of biotransformation.
Looking forward, the unique structural features of 1,4-Oxazepan-5-one continue to inspire novel applications in drug discovery. Current research directions include its potential as a scaffold for targeted protein degraders (PROTACs), with preliminary results showing promising degradation efficiency for several disease-relevant proteins. Additionally, computational studies are exploring its utility in fragment-based drug design, leveraging its balanced physicochemical properties and three-dimensional diversity.
10341-26-1 (1,4-Oxazepan-5-one) Related Products
- 394705-84-1(1,4,11-Trioxa-7,15-diazacycloheptadecane-8,14-dione)
- 1340551-81-6(3-Methoxy-N-propyl-propionamide)
- 98829-72-2(Propanamide, N-(2-methoxyethyl)-)
- 1224728-09-9(Diamido-dPEG 11 diamine)
- 35544-45-7(Propanamide, N-(2-hydroxyethyl)-3-methoxy-)
- 873192-63-3(Propanamide, 3-(hexyloxy)-N-(2-hydroxyethyl)-)
- 28330-43-0(1-Propanone, 3-hydroxy-1-(4-morpholinyl)-)
- 52845-23-5(3-hydroxy-N-(2-hydroxyethyl)propanamide)
- 1424372-24-6(4,7,10,13,16,19-Hexaoxaheneicosanamide, 21-amino-N-2-propyn-1-yl-)
- 1340201-02-6(N-Ethyl-3-methoxy-propionamide)